![molecular formula C9H14N4O3 B147380 Papain CAS No. 9001-73-4](/img/structure/B147380.png)
Papain
Overview
Description
Papain is a proteolytic enzyme derived from the latex of the unripe papaya fruit. It is a natural compound that has been used for centuries in traditional medicine for its healing properties. This compound has been studied for its potential therapeutic applications, including the treatment of inflammation, wound healing, and the prevention of cancer. It has also been used in biotechnology for the production of enzymes, proteins, and other compounds.
Scientific Research Applications
Wound Healing and Anti-inflammatory Properties
Papain, an enzyme of vegetal origin, is extensively utilized for wound treatment due to its remarkable anti-inflammatory and healing properties. In scientific research, this compound has shown promising results in accelerating the proliferation and organization of the epidermis, aiding in the modulation of the inflammatory process, and promoting the formation and maturation of granulation tissue during the healing process of contaminated wounds (Júnior & Ferreira, 2015).
Biotechnological and Industrial Applications
This compound has been a biotechnological success story, especially in the food industry, thanks to its proteolytic functions. Recent advances in recombinant this compound expression systems, genetically engineered biocatalysts, and new purification and isolation strategies have significantly expanded the range of this compound's applications. These advancements have not only improved classic applications like meat tenderization and protein hydrolysates but have also led to innovative applications in various industries, including food, animal feed, bioactive peptides production, water treatment, and brewing (Fernández‐Lucas, Castaneda & Hormigo, 2017).
Anti-Obesity and Anti-Inflammatory Effects
This compound has demonstrated potential anti-obesity effects by regulating levels of adipogenic factors involved in lipid metabolism and inflammation. This enzyme has been shown to reduce weight, liver lipid accumulation, and adipocyte size, and to lower serum total cholesterol and triglyceride levels in high-fat diet-induced obese mice and 3T3-L1 preadipocytes (Kang et al., 2021).
Safety and Cytotoxicity Evaluation
Despite its extensive use, there has been limited information on the toxic and mutagenic properties of this compound. Studies have indicated that this compound exhibits negative results for cytotoxicity and mutagenic potential, and has demonstrated antioxidant properties against induced oxidative stress, thereby ensuring its safety for various applications (da Silva et al., 2010).
Nanoparticle Formation and Biopharmaceutical Applications
This compound nanoparticles have been synthesized and crosslinked using ionizing radiation, presenting biopharmaceutical advantages and the development of bioactive nanocarriers. The effects of buffer molarity and irradiation conditions on this compound nanoparticles formation have been thoroughly investigated, demonstrating the potential of this compound in the pharmaceutical area as a drug carrier and debridement agent for wounds (Fazolin et al., 2020).
Mechanism of Action
Future Directions
Papain has shown potential anti-obesity effects in high-fat diet-induced mice and 3T3-L1 preadipocytes by regulating levels of adipogenic factors involved in lipid metabolism and inflammation . It could be useful in the prevention and treatment of obesity. Furthermore, enzyme technologies, including this compound, are widely used in the food industry due to their advantages of high efficiency, specificity, and safety .
properties
IUPAC Name |
2-(3-azaniumylpropanoylamino)-3-(1H-imidazol-5-yl)propanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O3/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQOVPNPJLQNMDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=N1)CC(C(=O)[O-])NC(=O)CC[NH3+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
108333-82-0, 9001-73-4 | |
Record name | β-Alanylhistidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108333-82-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Papain | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Papain | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.649 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.